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Compound of Interest

Compound Name: Dalbavancin

Cat. No.: B606935

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and a detailed protocol for
determining the in vitro susceptibility of Gram-positive bacteria to Dalbavancin using the broth
microdilution (BMD) method. This method is aligned with the standards of the Clinical and
Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial
Susceptibility Testing (EUCAST).

Dalbavancin is a long-acting lipoglycopeptide antibiotic with potent activity against a wide
range of Gram-positive organisms, including methicillin-resistant Staphylococcus aureus
(MRSA).[1][2] Accurate and reproducible susceptibility testing is crucial for clinical diagnostics,
surveillance studies, and the development of new antimicrobial agents. The unique
physicochemical properties of Dalbavancin necessitate specific modifications to the standard
broth microdilution protocol to ensure reliable results.[1][3][4]

Key Considerations for Dalbavancin Susceptibility
Testing

The hydrophobic nature of Dalbavancin leads to its adherence to plastic surfaces, which can
result in falsely elevated Minimum Inhibitory Concentration (MIC) values.[4][5][6] To mitigate
this, the standardized protocol for Dalbavancin susceptibility testing incorporates two key
modifications:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b606935?utm_src=pdf-interest
https://www.benchchem.com/product/b606935?utm_src=pdf-body
https://www.benchchem.com/product/b606935?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4692595/
https://www.liofilchem.net/login.area.mic/technical_sheets/MTS38.pdf
https://www.benchchem.com/product/b606935?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4692595/
https://journals.asm.org/doi/10.1128/jcm.00640-06
https://www.researchgate.net/figure/Influence-of-various-P-80-concentrations-0000002-to-2-on-the-dalbavancin-MIC-results_fig1_6168246
https://www.benchchem.com/product/b606935?utm_src=pdf-body
https://www.benchchem.com/product/b606935?utm_src=pdf-body
https://www.researchgate.net/figure/Influence-of-various-P-80-concentrations-0000002-to-2-on-the-dalbavancin-MIC-results_fig1_6168246
https://pmc.ncbi.nlm.nih.gov/articles/PMC2346630/
https://journals.asm.org/doi/abs/10.1128/aac.01513-07
https://www.benchchem.com/product/b606935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Use of Dimethyl Sulfoxide (DMSO) for Stock Solution: Dalbavancin is sparingly soluble in
agueous solutions. Therefore, DMSO is used as the solvent to prepare the initial stock
solution.[1][7][8]

o Supplementation with Polysorbate 80 (P80): Cation-adjusted Mueller-Hinton broth (CAMHB)
must be supplemented with P80, a surfactant, to a final concentration of 0.002% to prevent
the drug from binding to the plastic microtiter plates.[1][3][4][5][6][9][10]

Experimental Protocols

This section details the step-by-step procedure for performing Dalbavancin susceptibility
testing using the broth microdilution method.

Materials and Reagents

» Dalbavancin analytical powder

e Dimethyl sulfoxide (DMSO), sterile

e Cation-adjusted Mueller-Hinton broth (CAMHB)
o Polysorbate 80 (P80)

o Sterile 96-well microtiter plates

» Sterile reservoirs and multichannel pipettes
¢ 0.5 McFarland turbidity standard

 Sterile saline or equivalent

e Vortex mixer

e Incubator (35 + 2°C)

» Bacterial isolates for testing

e Quality control (QC) strains (e.g., Staphylococcus aureus ATCC® 29213, Enterococcus
faecalis ATCC® 29212)
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Preparation of Media and Reagents

o Dalbavancin Stock Solution (e.g., 1600 pg/mL):
o Accurately weigh the Dalbavancin powder, accounting for its potency.

o Dissolve the powder in pure DMSO to achieve the desired stock concentration.[8] For
example, to prepare 10 mL of a 1600 pug/mL stock solution, dissolve 16 mg of
Dalbavancin powder in 10 mL of DMSO.

o Vortex thoroughly to ensure complete dissolution. This stock solution can be used on the
day of preparation or stored at -60°C or below in a non-frost-free freezer.[8]

» Cation-Adjusted Mueller-Hinton Broth with Polysorbate 80 (CAMHB-P80):
o Prepare CAMHB according to the manufacturer's instructions.

o Add P80 to the sterilized and cooled CAMHB to a final concentration of 0.002%. For
example, add 20 pL of a 10% P80 solution to 100 mL of CAMHB.

Inoculum Preparation

o From a fresh (18-24 hours) non-selective agar plate, select 3-5 well-isolated colonies of the
test organism.

o Transfer the colonies to a tube containing sterile saline.

» Vortex the suspension and adjust the turbidity to match the 0.5 McFarland standard. This
corresponds to approximately 1-2 x 108 CFU/mL.[11]

e Within 15 minutes of preparation, dilute the standardized inoculum in CAMHB-P80 to
achieve a final concentration of approximately 5 x 10> CFU/mL in the microtiter plate wells. A
common dilution is 1:100 (e.g., 0.1 mL of inoculum into 9.9 mL of CAMHB-P80), followed by
the addition of 50 pL of this diluted inoculum to 50 pL of the drug dilution in the well.[1]

Microtiter Plate Preparation and Inoculation
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» Prepare serial two-fold dilutions of Dalbavancin in CAMHB-P80 in the wells of a 96-well
microtiter plate. The typical final concentration range for testing is 0.004 to 4 pg/mL.

e Dispense 50 pL of the appropriate Dalbavancin dilution into each well.

 Include a growth control well (containing 50 pL of CAMHB-P80 without the drug) and a
sterility control well (containing 100 pL of uninoculated CAMHB-P80).

» Using a multichannel pipette, inoculate each well (except the sterility control) with 50 pL of
the standardized bacterial suspension. The final volume in each well will be 100 pL.

Incubation and MIC Determination

e Cover the microtiter plates and incubate at 35 = 2°C for 16-20 hours in ambient air.[2]

 After incubation, read the plates. The MIC is the lowest concentration of Dalbavancin that
completely inhibits visible growth of the organism.[2]

Data Presentation
Quality Control

Quiality control should be performed with each test run using standard QC strains. The MIC
values for the QC strains must fall within the acceptable ranges defined by CLSI.

CLSI M100-ED34:2024 Acceptable MIC

Quality Control Strain
Range (pg/mL)

Staphylococcus aureus ATCC® 29213 0.015 - 0.06
Enterococcus faecalis ATCC® 29212 0.008 - 0.03
Streptococcus pneumoniae ATCC® 49619 <0.008 - 0.03

Interpretive Criteria

The following tables provide the MIC interpretive criteria for Dalbavancin as established by the
U.S. Food and Drug Administration (FDA) and the European Committee on Antimicrobial
Susceptibility Testing (EUCAST).
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Table 2: FDA-Recognized MIC Interpretive Criteria for Dalbavancin

. Susceptible (S) Intermediate (1) Resistant (R)
Organism
(ng/imL) (ng/mL) (ng/mL)
Staphylococcus
aureus (including <0.12
MRSA)
Streptococcus
<0.25
pyogenes
Streptococcus
) <0.25
agalactiae
Streptococcus
_ <0.25
anginosus group
Enterococcus faecalis
(vancomycin- <0.25

susceptible)

Note: The FDA has only established a susceptible breakpoint for Dalbavancin.[1]

Table 3: EUCAST Clinical Breakpoints for Dalbavancin

Organism Susceptible (S) (ug/mL) Resistant (R) (pg/mL)
Staphylococcus aureus <0.125 >0.125
Streptococcus groups A, B, C,
<0.125 >0.125
G
Enterococcus spp. <0.25 >0.25

Source: EUCAST Breakpoint Tables for Interpretation of MICs and Zone Diameters, Version
14.0, 2024.

Visualizations
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Dalbavancin Mechanism of Action

Dalbavancin, a lipoglycopeptide, inhibits bacterial cell wall synthesis. It binds to the D-alanyl-
D-alanine terminus of the peptidoglycan precursor, preventing its incorporation into the growing
cell wall. This disruption of the cell wall integrity leads to bacterial cell death.

Incorporation into

Rinds to Peptidoglycan Precursor
(with D-Ala-D-Ala terminus)
Dalbavancin Cell Wall Synthesis Disruption leads to Bacterial Cell Death

Inhibits

Click to download full resolution via product page
Caption: Conceptual diagram of Dalbavancin's mechanism of action.
Experimental Workflow for Dalbavancin Broth

Microdilution

The following diagram illustrates the key steps in the Dalbavancin broth microdilution protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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